2-[4-(dimethylamino)benzylidene]-6-(4-methoxybenzylidene)cyclohexanone

• IUPAC Name: (2E,6E)-2-[[4-(dimethylamino)phenyl]methylidene]-6-[(4-methoxyphenyl)methylidene]cyclohexan-1-one
• InChI: InChI=1S/C23H25NO2/c1-24(2)21-11-7-17(8-12-21)15-19-5-4-6-20(23(19)25)16-18-9-13-22(26-3)14-10-18/h7-16H,4-6H2,1-3H3/b19-15+,20-16+
• InChI Key: OLCJJPNQNVFAOX-MXWIWYRXSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C2CCCC(=CC3=CC=C(C=C3)OC)C2=O
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C/2\CCC/C(=C\C3=CC=C(C=C3)OC)/C2=O
• Molecular Formula: C23H25NO2
• Molecular Weight: 347.4 g/mol

Description

2-[4-(dimethylamino)benzylidene]-6-(4-methoxybenzylidene)cyclohexanone, also known as DMBCM, is a molecule that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-[4-(dimethylamino)benzylidene]-6-(4-methoxybenzylidene)cyclohexanone has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, this compound has been shown to exhibit anti-tumor, anti-inflammatory, and anti-viral properties. It has also been investigated as a potential therapeutic agent for Alzheimer's disease and Parkinson's disease.
In materials science, this compound has been used as a building block for the synthesis of novel organic materials with unique optical and electronic properties. These materials have potential applications in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and other organic electronics.

Mechanism of Action

The mechanism of action of 2-[4-(dimethylamino)benzylidene]-6-(4-methoxybenzylidene)cyclohexanone is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis (cell death) in various cancer cell lines, inhibit the production of pro-inflammatory cytokines, and reduce the activity of AChE. In vivo studies have shown that this compound can reduce tumor growth in mice and improve cognitive function in rats.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(dimethylamino)benzylidene]-6-(4-methoxybenzylidene)cyclohexanone is its ease of synthesis and purification. The molecule can be synthesized using simple laboratory techniques and is readily available from commercial suppliers. Additionally, this compound exhibits good solubility in organic solvents, making it easy to handle in the laboratory.
One limitation of this compound is its relatively low water solubility, which can make it difficult to use in aqueous solutions. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in clinical settings are not well-established.

Future Directions

There are several potential future directions for research on 2-[4-(dimethylamino)benzylidene]-6-(4-methoxybenzylidene)cyclohexanone. One area of interest is the development of this compound-based materials for use in organic electronics. Another area of interest is the investigation of this compound as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.